Cas no 1807213-00-8 (5-Bromo-2-nitro-N,N,4-trimethylaniline)

• Product Name: 5-Bromo-2-nitro-N,N,4-trimethylaniline
• CAS No: 1807213-00-8
• MF: C₉H₁₁BrN₂O₂
• MW: 259.099841356277
• CID: 5001029
• Update Time: 2025-05-23

5-Bromo-2-nitro-N,N,4-trimethylaniline Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-nitro-N,N,4-trimethylaniline

• Inchi： 1S/C9H11BrN2O2/c1-6-4-9(12(13)14)8(11(2)3)5-7(6)10/h4-5H,1-3H3
• InChI Key： UNAYENZSLSCIAA-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1C)[N+](=O)[O-])N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 217
• XLogP3: 2.9
• Topological Polar Surface Area: 49.1

Additional information on 5-Bromo-2-nitro-N,N,4-trimethylaniline

5-Bromo-2-nitro-N,N,4-trimethylaniline: A Comprehensive Overview

5-Bromo-2-nitro-N,N,4-trimethylaniline, identified by the CAS number 1807213-00-8, is a significant compound in the field of organic chemistry. This compound is characterized by its unique structure, which includes a bromine atom at the 5th position, a nitro group at the 2nd position, and three methyl groups attached to the nitrogen atom and the 4th carbon of the aniline ring. The combination of these substituents imparts distinctive chemical properties, making it a valuable material for various applications.

The synthesis of 5-Bromo-2-nitro-N,N,4-trimethylaniline involves a series of well-established organic reactions. Typically, the process begins with the nitration of an aniline derivative, followed by bromination at specific positions. The introduction of methyl groups is achieved through alkylation or acylation reactions, ensuring precise control over the substitution pattern. Recent advancements in catalytic methods have further optimized these steps, enhancing yield and purity while minimizing environmental impact.

One of the most notable applications of 5-Bromo-2-nitro-N,N,4-trimethylaniline is in the field of materials science. Its structure allows for strong intermolecular interactions, making it an excellent candidate for polymer synthesis. Researchers have demonstrated its ability to form high-strength polymers with improved thermal stability and mechanical properties. These polymers find use in aerospace and automotive industries, where durability and resistance to harsh conditions are critical.

In addition to its industrial applications, 5-Bromo-2-nitro-N,N,4-trimethylaniline has shown promise in pharmaceutical research. The compound's unique electronic properties make it a potential lead molecule for drug development. Recent studies have explored its role as a precursor in the synthesis of bioactive compounds targeting specific diseases such as cancer and neurodegenerative disorders. Its ability to modulate enzyme activity has been particularly intriguing to medicinal chemists.

The physical properties of 5-Bromo-2-nitro-N,N,4-trimethylaniline are equally fascinating. It exhibits a high melting point due to strong hydrogen bonding and van der Waals forces within its crystal lattice. The compound is also highly soluble in organic solvents but poorly soluble in water, which facilitates its use in solvent-based reactions and purification processes.

Safety considerations are paramount when handling this compound. While it is not classified as a hazardous material under standard conditions, proper precautions should be taken to avoid prolonged exposure or inhalation. Storage in a cool, dry place away from direct sunlight is recommended to maintain stability.

In conclusion, 5-Bromo-2-nitro-N,N,4-trimethylaniline (CAS No: 1807213-00-8) stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique structure and properties continue to inspire innovative research and development efforts, solidifying its importance in both academic and industrial settings.